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Compound of Interest

Compound Name: CBPD-409

Cat. No.: B12362870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

CBPD-409 for use in cell culture experiments. CBPD-409 is a potent and orally active

Proteolysis Targeting Chimera (PROTAC) designed to selectively degrade the transcriptional

coactivators CREB-binding protein (CBP) and p300.[1][2][3][4]

Physicochemical Properties and Solubility
CBPD-409 is a solid, appearing as a light yellow to yellow powder.[1] It is crucial to use freshly

opened, anhydrous DMSO for preparing stock solutions as the compound's solubility can be

significantly impacted by hygroscopic DMSO.[1]

Table 1: Solubility and Stability of CBPD-409
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Solvent
Maximum
Concentration

Notes
Storage of Stock
Solution

DMSO
100 mg/mL (115.88

mM)

Ultrasonic treatment

may be required to

fully dissolve the

compound.[1]

-80°C for up to 6

months; -20°C for up

to 1 month.[1]

In vivo formulation 1
≥ 2.5 mg/mL (2.90

mM)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline.[1]

Prepare fresh for each

in vivo experiment.[1]

In vivo formulation 2
≥ 2.5 mg/mL (2.90

mM)

10% DMSO, 90%

(20% SBE-β-CD in

Saline).[1]

Prepare fresh for each

in vivo experiment.[1]

Lyophilized Powder N/A

Store at -20°C for up

to 3 years or at 4°C

for up to 2 years.[1]

Keep desiccated.[4]

Mechanism of Action: p300/CBP Degradation
CBPD-409 functions as a PROTAC, a heterobifunctional molecule that induces the degradation

of target proteins.[2] It consists of a ligand that binds to the bromodomain of p300/CBP and

another ligand that recruits the E3 ubiquitin ligase Cereblon (CRBN).[1] This proximity leads to

the ubiquitination of p300/CBP, marking them for degradation by the proteasome.[3] The

degradation of these critical coactivators leads to the suppression of Androgen Receptor (AR)

signaling and c-Myc expression, which are key drivers in prostate cancer.[1]
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CBPD-409 Mechanism of Action
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Caption: CBPD-409 mediated degradation of p300/CBP.

Experimental Protocols
1. Preparation of a 10 mM DMSO Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of CBPD-409 in DMSO.

Materials:

CBPD-409 (lyophilized powder, MW: 862.97 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Equilibrate the vial of CBPD-409 powder to room temperature before opening to prevent

moisture condensation.

Weigh out the desired amount of CBPD-409 powder using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.863 mg of CBPD-409.

Add the appropriate volume of anhydrous DMSO to the CBPD-409 powder. For a 10 mM

stock solution from 0.863 mg, add 100 µL of DMSO.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[4]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]
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2. Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the DMSO stock solution to prepare working

concentrations for treating cells in culture.

Materials:

10 mM CBPD-409 DMSO stock solution

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Procedure:

Thaw a single-use aliquot of the 10 mM CBPD-409 DMSO stock solution at room

temperature.

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations. It is recommended to perform at least a 1:1000 dilution of the

DMSO stock into the final culture medium to minimize DMSO concentration, which should

ideally be below 0.1%.

For example, to prepare a 100 nM working solution in 10 mL of culture medium:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

culture medium to make a 10 µM solution.

Add 100 µL of the 10 µM intermediate solution to 9.9 mL of culture medium to achieve the

final 100 nM concentration.

Gently mix the working solution before adding it to your cell culture plates.

Always include a vehicle control (e.g., 0.1% DMSO in culture medium) in your experiments.
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CBPD-409 Preparation for Cell Culture
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Caption: Workflow for CBPD-409 solution preparation.
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Biological Activity in Cell Culture
CBPD-409 demonstrates potent anti-proliferative effects in various cancer cell lines, particularly

in Androgen Receptor-positive (AR+) prostate cancer cells.

Table 2: In Vitro Activity of CBPD-409

Cell Line Cancer Type IC50 (nM) DC50 (nM) Reference

VCaP
Prostate Cancer

(AR+)
1.2 - 2.0 0.2 - 0.4 [1][4]

LNCaP
Prostate Cancer

(AR+)
1.2 - 2.0 0.2 - 0.4 [1][4]

22Rv1
Prostate Cancer

(AR+)
1.2 - 2.0 0.2 - 0.4 [1][4]

IC50: The half maximal inhibitory concentration for cell proliferation. DC50: The half maximal

degradation concentration for p300/CBP.

Treatment of prostate cancer cells with CBPD-409 at concentrations as low as 0.01-10 nM has

been shown to suppress AR signaling and c-Myc expression.[1] The degradation of p300 and

CBP proteins can be observed within one hour of treatment.[3]

Safety Precautions
CBPD-409 is for research use only. Standard laboratory safety practices should be followed

when handling this compound. This includes wearing appropriate personal protective

equipment (PPE) such as gloves, a lab coat, and safety glasses. Handle the powder in a

chemical fume hood to avoid inhalation. Refer to the Safety Data Sheet (SDS) for more

detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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